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Compound of Interest

Compound Name: 2-Bromopropionic acid

Cat. No.: B165285 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromopropionic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical entities is fundamental. This guide provides a

detailed overview of the core physical properties of 2-Bromopropionic acid (CAS No: 598-72-

1), a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2]

Core Physical Properties
2-Bromopropionic acid, with the molecular formula C₃H₅BrO₂, is a derivative of propionic acid

where a bromine atom is substituted at the alpha position.[3] At room temperature, it typically

appears as a colorless to light yellow liquid.[3][4] The presence of both a polar carboxylic acid

group and a bromine atom significantly influences its physical characteristics.[4]

Quantitative Data Summary
The physical properties of 2-Bromopropionic acid have been reported with some variability

across different sources. The following table summarizes the typical ranges for its melting

point, boiling point, and solubility.
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Physical Property Value Citations

Melting Point 25 - 30 °C [3][5][6][7]

Boiling Point 200 - 206 °C at 760 mmHg [1][4][5][8]

Solubility in Water Soluble / Highly Soluble [1][3][4][8][9]

Solubility in Organic Solvents

Soluble in ethanol, ether,

chloroform, benzene. Limited

solubility in non-polar solvents

like hexane.

[1][4][8][9][10]

Experimental Protocols for Property Determination
The following sections outline generalized, standard laboratory methodologies for determining

the key physical properties of a compound like 2-Bromopropionic acid.

Melting Point Determination (Capillary Method)
The melting point is determined as the temperature range over which the solid-to-liquid phase

transition occurs.

Methodology:

Sample Preparation: A small, dry sample of 2-Bromopropionic acid is finely powdered (if

solidified by cooling) and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Thiele

tube with mineral oil or an automated digital instrument). The sample should be positioned

adjacent to the thermometer bulb or temperature sensor.

Heating: The apparatus is heated gradually, with the rate of heating slowed to 1-2 °C per

minute as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the range.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://adpharmachem.com/2-bromo-propionic-acid/
http://www.stenutz.eu/chem/solv6.php?name=2-bromopropanoic+acid
https://www.wikidata.org/wiki/Q27291037
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropionic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2260767.htm
https://www.solubilityofthings.com/2-bromopropanoic-acid
http://www.stenutz.eu/chem/solv6.php?name=2-bromopropanoic+acid
http://www.sonalplasrubind.com/2-bromopropionic-acid-2786133.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2260767.htm
https://adpharmachem.com/2-bromo-propionic-acid/
https://www.solubilityofthings.com/2-bromopropanoic-acid
http://www.sonalplasrubind.com/2-bromopropionic-acid-2786133.html
https://www.tcichemicals.com/IN/en/p/B0644
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2260767.htm
https://www.solubilityofthings.com/2-bromopropanoic-acid
http://www.sonalplasrubind.com/2-bromopropionic-acid-2786133.html
https://www.tcichemicals.com/IN/en/p/B0644
https://m.chemicalbook.com/ProductChemicalPropertiesCB2260767_EN.htm
https://www.benchchem.com/product/b165285?utm_src=pdf-body
https://www.benchchem.com/product/b165285?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination (Distillation & Reflux
Methods)
The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Methodology 1: Simple Distillation[11]

Apparatus Setup: A distillation flask is charged with approximately 5 mL of 2-
Bromopropionic acid and a few boiling chips.[11] A simple distillation apparatus is

assembled with a condenser and a collection flask.

Thermometer Placement: The thermometer is positioned so that the top of its bulb is level

with the bottom of the side-arm leading to the condenser.

Heating: The flask is heated gently. As the liquid boils and vapors rise, the temperature on

the thermometer will increase and then stabilize.

Data Recording: The stable temperature observed during the distillation of the bulk liquid is

recorded as the boiling point.[11] The atmospheric pressure should also be recorded.

Methodology 2: Reflux[11]

Apparatus Setup: A round-bottomed flask containing ~5 mL of 2-Bromopropionic acid and

boiling chips is fitted with a vertical condenser.[11]

Thermometer Placement: A thermometer is suspended in the neck of the flask so that its

bulb is immersed in the hot vapor just below the condenser, but not touching the boiling

liquid.[11]

Heating: The liquid is brought to a steady boil.[11] The condensing vapor will continuously

wash over the thermometer bulb.

Data Recording: The equilibrium temperature shown on the thermometer is the boiling point

at the recorded atmospheric pressure.[11]

Solubility Determination
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Solubility is typically determined by establishing the maximum amount of a solute that can

dissolve in a given amount of solvent at a specific temperature.

Methodology:

Solvent Preparation: A known volume (e.g., 10 mL) of the selected solvent (e.g., water,

ethanol, hexane) is placed in a flask and maintained at a constant temperature (e.g., 25 °C)

using a water bath.

Solute Addition: A pre-weighed amount of 2-Bromopropionic acid is added to the solvent in

small increments with continuous stirring.

Observation: The solute is added until a slight excess of undissolved solid/liquid remains,

indicating that the solution is saturated.

Quantification: The total mass of the dissolved solute is determined. Solubility can be

expressed in g/100 mL or mol/L. The process is repeated for various polar and non-polar

solvents to build a solubility profile.[4] It is noted that solubility is often temperature-

dependent, typically increasing with a rise in temperature.[4]

Visualized Relationships and Workflows
The following diagrams, generated using Graphviz, illustrate key logical and experimental

relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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